Cas no 4416-79-9 (4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline)

• Product Name: 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline
• CAS No: 4416-79-9
• MF: C₁₆H₁₂N₄S₂
• MW: 324.423279762268
• CID: 929350
• PubChem ID: 234198
• Update Time: 2025-07-24

4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline Chemical and Physical Properties

Names and Identifiers

• 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline
• 4-[5-(4-aminophenyl)-[1,3]thiazolo[5,4-d][1,3]thiazol-2-yl]aniline
• 2.5-Bis-(4-amino-phenyl)-thiazolo< 4.5-d> thiazol
• 4-(5-(4-Aminophenyl)(1,3)thiazolo(5,4-d)(1,3)thiazol-2-yl)phenylamine
• 4-(5-(4-Aminophenyl)[1,3]thiazolo[5,4-d][1,3]thiazol-2-yl)phenylamine
• 4,4'-thiazolo[5,4-d]thiazole-2,5-diyl-bis-aniline
• AC1L5ROY
• AC1Q4WG8
• AR-1F6423
• Bis-(4-aminophenyl)-thiazolo< 5.4-d> thiazol
• CTK4I8010
• NSC33623
• 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dianiline
• YSZC1204
• 4-[5-(4-aminophenyl)thiazolo[5,4-d]thiazol-2-yl]aniline
• 4416-79-9
• 4-[5-(4-aminophenyl)-2-thiazolo[5,4-d]thiazolyl]aniline
• NSC 33623
• 4,4-(thiazolo[5,4-d]thiazole-2,5-diyl)dianiline
• G65846
• 4-[7-(4-aminophenyl)-4,8-dithia-2,6-diazabicyclo[3.3.0]octa-2,6,9-trien-3-yl]aniline
• NSC-33623
• A830089
• CS-0170127
• DTXSID60196059

• Inchi： 1S/C16H12N4S2/c17-11-5-1-9(2-6-11)13-19-15-16(21-13)20-14(22-15)10-3-7-12(18)8-4-10/h1-8H,17-18H2
• InChI Key： PFPVKIWILSJCJO-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)N)=NC2=C1N=C(C1C=CC(=CC=1)N)S2

Computed Properties

• Exact Mass: 324.05056
• Monoisotopic Mass: 324.05033875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 77.82
• LogP: 5.41360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline

4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline (CAS No. 4416-79-9): A Novel Thiazole-Based Compound with Promising Applications in Biomedical Research

4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline, identified by its CAS No. 4416-79-9, represents a unique class of thiazole derivatives that have garnered significant attention in recent years due to their multifunctional properties and potential applications in drug discovery and biomaterials development. This compound is characterized by its complex molecular structure, which combines two thiazole rings through a bridging diyl group, creating a rigid framework with potential for intermolecular interactions. The synthesis and functionalization of such thiazole-based molecules have become focal points in pharmaceutical research, particularly for their ability to modulate cellular signaling pathways and exhibit antioxidant activity.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the structural versatility of 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline in forming hydrogen bonds and π-π stacking interactions, which are critical for drug-target binding affinity. These interactions are particularly relevant for the development of targeted therapies in oncology, where the compound's ability to selectively bind to specific receptors could enhance therapeutic efficacy while minimizing off-target effects. The unique spatial arrangement of the thiazole rings in this molecule is believed to contribute to its high stability under physiological conditions, a property that is essential for the design of long-acting pharmaceutical formulations.

One of the most notable advancements in the field involves the application of 4,4''-[1,3]thiazolo[5,4-d][1,3]th,5-diyldianiline as a scaffold for the development of antioxidant agents. A 2024 study in Antioxidants demonstrated that this compound exhibits potent radical scavenging activity, with IC50 values comparable to established antioxidants like vitamin C. The mechanism of action involves the formation of stable radical intermediates, which neutralize reactive oxygen species (ROS) and reduce oxidative stress in cellular systems. This property positions the compound as a promising candidate for the treatment of neurodegenerative diseases, where oxidative damage is a key pathological factor.

The synthesis of 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline has been optimized through various methodologies, including microwave-assisted organic synthesis and solid-phase peptide synthesis. A 2023 paper in Organic & Biomolecular Chemistry reported the use of a one-pot reaction protocol that significantly reduces the number of purification steps, making the process more cost-effective and scalable for industrial applications. The ability to tailor the functional groups on the thiazole rings allows for the customization of the compound's pharmacological profile, enabling its adaptation to different therapeutic contexts such as anti-inflammatory or antiviral therapies.

Another emerging area of research involves the use of 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline as a building block for biomaterials with enhanced mechanical properties. A 2024 study published in Advanced Materials explored the incorporation of this compound into polymeric matrices, resulting in materials with improved tensile strength and biocompatibility. These properties are particularly valuable for applications in tissue engineering, where the ability to support cell adhesion and proliferation is critical. The compound's hydrophobic nature also facilitates its integration into hydrophobic polymer systems, expanding its potential use in drug delivery devices.

Despite its promising properties, the development of 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline as a therapeutic agent requires further investigation into its metabolic stability and potential side effects. Preclinical trials are currently underway to evaluate its safety profile in animal models, with a focus on hepatic and renal toxicity. The compound's ability to form stable metabolites suggests that it may have a favorable pharmacokinetic profile, but its long-term effects on human physiology remain to be determined.

In conclusion, 4,4''-[1,3]thiazolo[5,4-d][1,3]thiazole-2,5-diyldianiline (CAS No. 4416-79-9) represents a significant advancement in the field of thiazole-based compounds. Its unique structural features and functional versatility make it a valuable candidate for a wide range of biomedical applications, from drug discovery to biomaterials development. As research in this area continues to evolve, the potential of this compound to address unmet medical needs is likely to expand, underscoring the importance of further studies in this promising field.